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Compound of Interest

Compound Name: Silver acetylide

Cat. No.: B089099

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the structural nuances of energetic materials is paramount. This guide
provides an in-depth comparison of the experimentally validated structures of various silver
acetylide-silver nitrate double salts and contrasts them with other key silver and copper-based
energetic compounds. Detailed experimental protocols and visual representations of structural
and procedural data are presented to facilitate a deeper understanding and inform future
research.

Structural Elucidation of Silver Acetylide-Silver
Nitrate Double Salts

The reaction between silver acetylide (Ag2C2) and silver nitrate (AgNO3) yields a series of
double salts with varying stoichiometries, each exhibiting unique crystal structures.[1][2] A key
feature of these compounds is the encapsulation of the acetylide dianion (C22~) within
polyhedral cages formed by silver atoms. The nature of these cages is dependent on the molar
ratio of the constituent components.

A comparative summary of the crystallographic data for several experimentally validated silver
acetylide-silver nitrate double salts is presented below, offering a clear overview of their
structural parameters.
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] Formula Unit Cell
Compoun Chemical ] Crystal Space ) )
Weight ( Dimension  Reference
d Formula System Group
g/mol) s (A)
Ag2C2-6Ag ) a=7.935,
1 1259.04 Trigonal R3h [1]
NOs c=17.935
a = 28.539,
Ag2C2-5.5A b =8.043,
2 gNOs:0.5H  1183.11 Monoclinic  C2/c c=15.825, [1]
20 B=
106.05°
Ag2C2-5A¢g Orthorhom a=12.001,
3 1089.16 _ 14h2d [1]
NOs bic c=22.030
Ag2C2-AgN a=7.336,
4 409.64 Tetragonal [4/mmm [1]
Os c=9.416

In these structures, the acetylide dianion is fully encapsulated. For instance, in Ag2C2-6AgNOs,

the C22~ ion is entrapped within an elongated Ags rhombohedron.[2] In contrast,
Ag2C2-5.5AgN0O3-0.5H20 and Ag2C2-5AgNOs feature monocapped octahedral and
monocapped trigonal prismatic silver cages, respectively.[1][2] The Ag2C2-AgNOs structure

consists of silver octahedra, each encapsulating an acetylide dianion, which are then

interconnected to form a three-dimensional network.[1][2] The bonding interaction between the

acetylide dianion and the silver cage atoms is a mix of ¢ and 1t types.[3]

Comparison with Alternative Energetic Materials

To provide a broader context, the structural and energetic properties of silver acetylide-silver

nitrate are compared with other notable silver and copper-based energetic materials: pure

silver acetylide, silver azide, silver fulminate, and copper(l) acetylide.
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. Key .
Chemical Explosive
Compound Appearance  Structural Reference
Formula Character
Features
Primary
) explosive,
Polymeric N
] ) sensitive to
] Greyish to structure with
Silver ) ) heat and
) Ag2C2 white 1-bonding [415]i6]
Acetylide o shock.[5][6]
precipitate between Ag* _
Detonation
and C22-.[4] _
velocity: 1200
m/s.[6]
Acetylide Primary
. ) dianion explosive.[7]
Silver White )
) Ag2C2-xAgN ) encapsulated  Detonation
Acetylide- crystalline ) ) [1112116171
) ) Os ) in polyhedral velocity of the
Silver Nitrate solids ) )
silver cages. double salt is
[1]I2] 1980 m/s.[6]
Coordination
olymer with
poly Highly
square planar N
sensitive
Ag* .
) ) Colorless ) primary
Silver Azide AgNs coordinated i [51[8]
crystals ) explosive.[5]
by four azide
] [8] Explodes
ligands,
_ at 340 °C.[5]
forming 2D
layers.[5]
Silver AgCNO White Orthorhombic  Extremely [21[31[9][10]
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solid polymorphs. primary
[2][9] The explosive.[2]
trigonal form [10]
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(AGCNO)s.[3]
[©]

Highly
sensitive
rimar
Red ) P y
Copper(l) Polymeric explosive,
] CuzC2 amorphous [L1][12][13]
Acetylide structure.[11] explodes
powder

when heated
above 100°C.
[12][13]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of these energetic materials are
crucial for reproducible research.

Synthesis of Silver Acetylide-Silver Nitrate Double Salts

The synthesis of different silver acetylide-silver nitrate double salts is achieved by varying the

reaction conditions.[1][2]

e Ag2C2:6AgNOs (1) and Ag2C2:5.5AgN0O3-0.5H20 (2): A mixture of these two compounds can
be obtained by the reaction of silver acetylide with silver nitrate at 80 °C.[2] The different
crystal habits of the products allow for their manual separation.[2]

e Ag2C2-5AgNOs (3): This compound has been obtained serendipitously as a mixed product
with compound 1 from the addition of AQNOs to a solution of the double salt of Ag2C2 with
CF3sCOOAg at 80 °C.[2]

o Ag2C2-AgNOs (4): This salt is synthesized via a hydrothermal reaction at 105 °C.[2]

A general procedure for forming the double salt involves passing acetylene gas through a dilute
solution of silver nitrate and nitric acid.[5]

Synthesis of Alternative Energetic Materials
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o Pure Silver Acetylide: This can be synthesized by passing acetylene gas through a basic
ammonia solution of silver nitrate.[5]

» Silver Azide: Prepared by treating an aqueous solution of silver nitrate with sodium azide,
which results in the precipitation of silver azide.[5]

» Silver Fulminate: Typically prepared by dissolving silver metal or silver nitrate in nitric acid,
followed by the addition of concentrated ethanol with gentle heating.[6][10]

o Copper(l) Acetylide: Synthesized by bubbling acetylene gas through a solution of copper(l)
chloride in ammonia.[4][7]

Characterization Methods

The structural and thermal properties of these compounds are investigated using a variety of
analytical techniques.

o X-ray Crystallography: Single-crystal X-ray diffraction is the definitive method for determining
the precise crystal structures and unit cell parameters of these compounds.[1]

e Scanning Electron Microscopy (SEM): Used to study the morphology and particle size of the
synthesized crystals.[9]

 Differential Scanning Calorimetry (DSC): Employed to determine the thermal decomposition
properties, such as the decomposition temperature.[9]

Visualizing Structures and Processes

Graphical representations are essential for understanding the complex relationships in the
synthesis and structure of these materials.
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Caption: Synthetic pathways to silver acetylide-silver nitrate and related energetic materials.

Caption: Encapsulation of the acetylide dianion within various polyhedral silver cages.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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